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Compound of Interest

Compound Name: Monosodium oxalate

Cat. No.: B1144325 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical and toxicological properties of monosodium oxalate is paramount for ensuring

laboratory safety and the integrity of experimental outcomes. This technical whitepaper

provides a detailed overview of monosodium oxalate, consolidating critical data from material

safety data sheets and relevant toxicological studies. It encompasses physical and chemical

characteristics, hazard identification and mitigation, emergency procedures, and handling

protocols, presented in a format tailored for the scientific community.

Chemical and Physical Properties
Monosodium oxalate, also known as sodium acid oxalate, is the monosodium salt of oxalic

acid. It is a white, odorless, crystalline powder.[1][2] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference

Synonyms
Ethanedioic acid, monosodium

salt; Sodium acid oxalate
[2][3]

CAS Number 62-76-0 [2][3]

Molecular Formula
C₂HNaO₄ (often presented as

NaHC₂O₄)
[4]

Molecular Weight 134.00 g/mol [2][4]

Melting Point 250-270 °C (decomposes) [1]

Specific Gravity 2.34 [1][2]

Solubility
Soluble in water. Insoluble in

alcohol.
[1]

Appearance White, crystalline powder [1][2]

Odor Odorless [1][2]

Toxicological Data and Hazard Identification
Monosodium oxalate is classified as harmful if swallowed or in contact with skin.[3][4][5][6] It

can cause irritation to the skin, eyes, and respiratory tract.[2][6] The primary target organs for

toxicity are the kidneys and the central nervous system.[1][2]

Toxicity Data Value Species Reference

Oral LD50 11160 mg/kg Rat [1][2]

Oral LD50 5094 mg/kg Mouse [2]

The toxic effects of oxalates are generally attributed to their ability to chelate calcium ions,

leading to hypocalcemia. Ingestion can lead to gastrointestinal irritation, and in larger doses,

may result in renal failure due to the formation of calcium oxalate crystals in the kidneys.[6]

Hazard Statements:
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H302 + H312: Harmful if swallowed or in contact with skin.[4][5][6]

H402: Harmful to aquatic life.[4]

Precautionary Statements:
P264: Wash skin thoroughly after handling.[4][6]

P270: Do not eat, drink or smoke when using this product.[4][6]

P280: Wear protective gloves/ protective clothing.[4][6]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.

Rinse mouth.[4]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/

doctor if you feel unwell.[4]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Experimental Protocols and Handling
Given the hazardous nature of monosodium oxalate, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE) Workflow

Before Handling
Monosodium Oxalate

Wear Chemical
Resistant Gloves

Step 1 Wear a
Lab Coat

Step 2 Wear Safety Goggles
or Face Shield

Step 3 Proceed with
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Ready
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Caption: Personal Protective Equipment (PPE) workflow for handling monosodium oxalate.

Spill Response Protocol
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Spill Occurs

Evacuate Immediate Area
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Sweep or Vacuum
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Caption: Step-by-step protocol for responding to a monosodium oxalate spill.
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First Aid Measures
A clear and logical workflow for first aid is critical in the event of exposure.

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Plenty of Water

Eye Contact

Rinse Cautiously with Water
for Several Minutes

Ingestion

Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for different types of exposure to monosodium oxalate.

Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[3][4]

Monosodium oxalate is hygroscopic and should be protected from moisture.[1] It should be

stored away from strong oxidizing agents and strong acids.[3]

Disposal: Dispose of contents and containers in accordance with local, regional, and national

regulations.[4] Waste should be handled as hazardous.

Fire and Reactivity
Flammability: Monosodium oxalate is a non-flammable solid.[1]
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Reactivity: It is incompatible with strong oxidizing agents and strong acids.[3]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

fumes, including carbon monoxide, carbon dioxide, and sodium oxides.[3]

Fire Extinguishing Media: Use a dry chemical fire extinguisher, water spray, foam, or carbon

dioxide.[1]

This technical guide provides a consolidated resource for researchers working with

monosodium oxalate. By understanding its properties and adhering to the outlined safety

protocols, scientists can minimize risks and ensure a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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